![molecular formula C17H13NO4 B2421500 5-{[(Cinnamoyloxy)imino]methyl}-1,3-benzodioxole CAS No. 331461-10-0](/img/structure/B2421500.png)
5-{[(Cinnamoyloxy)imino]methyl}-1,3-benzodioxole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-{[(Cinnamoyloxy)imino]methyl}-1,3-benzodioxole” is a chemical compound with the molecular formula C17H13NO4 . It is also known by other names such as N-(1,3-Benzodioxol-5-ylmethylene)-N-(cinnamoyloxy)amine, 1,3-Benzodioxole-5-carboxaldehyde, O-(1-oxo-3-phenyl-2-propen-1-yl)oxime, and (E)-[(2H-1,3-benzodioxol-5-yl)methylidene]amino (2E)-3-phenylprop-2-enoate .
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C17H13NO4 . It contains a benzodioxole core, which is a type of aromatic organic compound. Attached to this core is a cinnamoyloxyimino group, which contributes to the compound’s unique properties.Scientific Research Applications
- Researchers have explored the use of methyl 5-((cinnamoyloxy)methyl)picolinate in addressing CVD. Enzymes such as MAPK, PCSK9, MPO, SIRT1, and TNF-α play crucial roles in CVD development. This compound has been synthesized using cinnamic acid and nicotinic acid derivatives, and its comprehensive characterization includes techniques like 1H NMR, 13C NMR, FT-IR, and HRMS. Molecular docking studies reveal ligand–protein interactions, aiding drug development .
- Sustainable practices are essential in drug development. The synthesis of methyl 5-((cinnamoyloxy)methyl)picolinate from simple starting materials exemplifies eco-friendly approaches. Computational tools, including density functional theory (DFT) and Swiss ADME, validate its drug-likeness. This compound contributes to safer drug profiles .
- The pyridine moiety in methyl 5-((cinnamoyloxy)methyl)picolinate plays a role in regulating heart metabolism. Nicotinic acid derivatives are precursors for coenzymes NAD+ and NADP+. The third-position carboxylic group is crucial for bioactivities. These scafolds have pharmaceutical importance .
- The modifiable group in nicotinic scafolds enhances their versatility as chemical building blocks. Researchers have explored their potential in small-molecule drugs .
- Methyl 5-((cinnamoyloxy)methyl)picolinate has been studied in continuous acylation processes. AquivionSO3H® catalysts at specific conditions yield reproducible results .
Cardiovascular Diseases (CVD) Targeting
Eco-Friendly Drug Development
Intermediate Metabolism Regulation
Chemical Building Blocks
Continuous Acylation Process Optimization
Chemical Properties and Toxicity Information
Safety and Hazards
properties
IUPAC Name |
[(E)-1,3-benzodioxol-5-ylmethylideneamino] (E)-3-phenylprop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO4/c19-17(9-7-13-4-2-1-3-5-13)22-18-11-14-6-8-15-16(10-14)21-12-20-15/h1-11H,12H2/b9-7+,18-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGSXGYCQUGMOIM-BDNABIFJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C=NOC(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)/C=N/OC(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-{[(Cinnamoyloxy)imino]methyl}-1,3-benzodioxole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.